2-[4-(diphenylmethyl)-1-piperazinyl]-1-methyl-1H-benzimidazole

• IUPAC Name: 2-(4-benzhydrylpiperazin-1-yl)-1-methylbenzimidazole
• InChI: InChI=1S/C25H26N4/c1-27-23-15-9-8-14-22(23)26-25(27)29-18-16-28(17-19-29)24(20-10-4-2-5-11-20)21-12-6-3-7-13-21/h2-15,24H,16-19H2,1H3
• InChI Key: XRVYVLMFVYFIAP-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1N3CCN(CC3)C(C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C25H26N4
• Molecular Weight: 382.5 g/mol

Description

2-[4-(diphenylmethyl)-1-piperazinyl]-1-methyl-1H-benzimidazole, also known as DPBIM, is a benzimidazole derivative that has been extensively studied for its potential therapeutic applications. This compound has been shown to exhibit a wide range of pharmacological activities, including antipsychotic, anxiolytic, and antidepressant effects. In

Mechanism of Action

The exact mechanism of action of 2-[4-(diphenylmethyl)-1-piperazinyl]-1-methyl-1H-benzimidazole is not fully understood. However, it has been shown to act as a dopamine D2 receptor antagonist, serotonin 5-HT1A receptor agonist, and α2-adrenergic receptor antagonist. 2-[4-(diphenylmethyl)-1-piperazinyl]-1-methyl-1H-benzimidazole has also been shown to modulate the activity of the GABAergic and glutamatergic systems in the brain.
Biochemical and physiological effects:
2-[4-(diphenylmethyl)-1-piperazinyl]-1-methyl-1H-benzimidazole has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce dopamine turnover in the striatum, increase serotonin and norepinephrine levels in the prefrontal cortex, and increase GABA and glutamate levels in the hippocampus. 2-[4-(diphenylmethyl)-1-piperazinyl]-1-methyl-1H-benzimidazole has also been shown to decrease pro-inflammatory cytokine levels and inhibit cancer cell growth.

Advantages and Limitations for Lab Experiments

2-[4-(diphenylmethyl)-1-piperazinyl]-1-methyl-1H-benzimidazole has several advantages for lab experiments. It has a high affinity for its target receptors and exhibits a long duration of action. 2-[4-(diphenylmethyl)-1-piperazinyl]-1-methyl-1H-benzimidazole is also highly selective for its target receptors, which reduces the risk of off-target effects. However, 2-[4-(diphenylmethyl)-1-piperazinyl]-1-methyl-1H-benzimidazole has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer in vivo. Additionally, 2-[4-(diphenylmethyl)-1-piperazinyl]-1-methyl-1H-benzimidazole has a relatively short half-life, which can limit its effectiveness in certain experiments.

Future Directions

There are several future directions for the study of 2-[4-(diphenylmethyl)-1-piperazinyl]-1-methyl-1H-benzimidazole. One area of interest is the potential use of 2-[4-(diphenylmethyl)-1-piperazinyl]-1-methyl-1H-benzimidazole in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, 2-[4-(diphenylmethyl)-1-piperazinyl]-1-methyl-1H-benzimidazole has been shown to have anti-inflammatory and anti-cancer properties, which could be further explored. Another area of interest is the development of new 2-[4-(diphenylmethyl)-1-piperazinyl]-1-methyl-1H-benzimidazole analogs with improved pharmacological properties. Finally, the use of 2-[4-(diphenylmethyl)-1-piperazinyl]-1-methyl-1H-benzimidazole in combination with other drugs could be explored to enhance its therapeutic effects.

Synthesis Methods

2-[4-(diphenylmethyl)-1-piperazinyl]-1-methyl-1H-benzimidazole can be synthesized through a multi-step process that involves the reaction of 4-(diphenylmethyl)piperazine with 2-mercaptobenzimidazole in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with methyl iodide to yield the final product, 2-[4-(diphenylmethyl)-1-piperazinyl]-1-methyl-1H-benzimidazole. The synthesis method has been optimized to yield high purity and high yield of 2-[4-(diphenylmethyl)-1-piperazinyl]-1-methyl-1H-benzimidazole.

Scientific Research Applications

2-[4-(diphenylmethyl)-1-piperazinyl]-1-methyl-1H-benzimidazole has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antipsychotic, anxiolytic, and antidepressant effects in animal models. 2-[4-(diphenylmethyl)-1-piperazinyl]-1-methyl-1H-benzimidazole has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, 2-[4-(diphenylmethyl)-1-piperazinyl]-1-methyl-1H-benzimidazole has been shown to have anti-inflammatory and anti-cancer properties.